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Compound Name: Azido-PEG6-C1-Boc

Cat. No.: B1666436

Authored for Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of Azido-PEG6-C1-Boc, a
heterobifunctional linker critical in the fields of bioconjugation and targeted protein degradation.
Its unique structure, featuring an azide, a polyethylene glycol (PEG) spacer, and a Boc-
protected amine, offers significant advantages in the synthesis of complex biomolecules,
particularly Proteolysis Targeting Chimeras (PROTACS).

Core Chemical Properties and Structure

Azido-PEG6-C1-Boc is a polyethylene glycol-based PROTAC linker specifically designed for
facile integration into synthetic workflows.[1] Its structure is characterized by three key
functional components:

o Azide Group (Ns): Serves as a reactive handle for "click chemistry,” enabling highly efficient
and specific covalent bond formation with alkyne-containing molecules.[1]

o PEG6 Spacer: A hexaethylene glycol chain that imparts increased hydrophilicity and
solubility to the parent molecule, which can improve the pharmacokinetic properties of the
final conjugate.[2][3][4]

o Boc-Protected Amine: A tert-butyloxycarbonyl (Boc) protected primary amine, which allows
for selective deprotection and subsequent conjugation to another molecule of interest.
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The logical arrangement of these functionalities is depicted below.

Chemical Reactivity
Azido-PEG6-C1-Boc: Functional Components
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PROTAC Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Azido-PEG6-C1-Boc: A Technical Guide for Advanced
Drug Development]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666436#azido-peg6-cl-boc-structure-and-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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